Cas no 612-13-5 (2-(Chloromethyl)benzonitrile)
2-(Chloromethyl)benzonitrile is a versatile organic compound featuring a chloromethyl group and a nitrile functionality attached to a benzene ring. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The reactive chloromethyl group allows for further functionalization, enabling the introduction of heterocycles or other substituents. Its nitrile group can be hydrolyzed to carboxylic acids or reduced to amines, expanding its utility in multi-step syntheses. The compound is typically handled under controlled conditions due to its reactivity. Its stability and well-defined reactivity profile make it a preferred choice for researchers developing complex molecular architectures.
2-(Chloromethyl)benzonitrile structure
Product Name:2-(Chloromethyl)benzonitrile
CAS No:612-13-5
MF:C8H6ClN
MW:151.592940807343
MDL:MFCD00019745
CID:38870
PubChem ID:69152
Update Time:2025-10-19
2-(Chloromethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Chloromethyl)benzonitrile
- 2-Cyanobenzyl chloride
- o-cyanobenzyl chloride
- 2-(3-METHOXY-PHENYL)-3-PIPERAZIN-1-YLMETHYL-BENZO
- 2-Chlormethyl-benzonitril
- 2-Chloromethyl-benzonitrile
- 2-ChloroMethylbenzonitrile
- A-chloro-o-tolunitrile
- cyanobenzyl chloride
- o-(Chloromethyl)benzonitrile
- α-Chloro-o-tolunitrile
- 2-(Chloromethyl)tolunitrile
- 2-Cyanobenzylchloride
- alpha-Chloro-o-tolunitrile
- Benzonitrile, 2-(chloromethyl)-
- o-Cyanobenzylchloride
- o-Tolunitrile, alpha-chloro-
- Benzonitrile, 2-(chloromethyl)- (9CI)
- NSC102157
- PubChem7522
- Enamine_005981
- o-chloromethylbenzonitrile
- WLN: NCR B1G
- 2-chloromethyl benzonitri
- UNII-XEH7PYD76C
- EN300-12687
- 2-chloromethyl benzonitrile
- AM101019
- AKOS000294855
- HMS1410P19
- A833102
- AC-907/25004765
- F0001-1609
- SB37924
- FT-0659776
- AS-10818
- C2656
- W-105175
- NSC-102157
- BRN 0742604
- MFCD00019745
- AC-23549
- 612-13-5
- NS00034602
- SCHEMBL1434373
- Z56757680
- .alpha.-Chloro-o-tolunitrile
- 4-09-00-01707 (Beilstein Handbook Reference)
- NSC 102157
- ZSHNOXOGXHXLAV-UHFFFAOYSA-N
- o-Tolunitrile, .alpha.-chloro-
- XEH7PYD76C
- IDI1_008216
- NCIOpen2_001754
- DTXSID70210098
- EINECS 210-292-3
- DB-020943
- STL124029
- DTXCID70132589
- Benzonitrile, 2-(chloromethyl)-(9CI)
- 210-292-3
-
- MDL： MFCD00019745
- Inchi： 1S/C8H6ClN/c9-5-7-3-1-2-4-8(7)6-10/h1-4H,5H2
- InChI Key： ZSHNOXOGXHXLAV-UHFFFAOYSA-N
- SMILES： ClCC1C=CC=CC=1C#N
- BRN： 0742604
Computed Properties
- Exact Mass: 151.01900
- Monoisotopic Mass: 151.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 23.8
Experimental Properties
- Color/Form: White to yellowish crystal powder
- Density: 1.1976 (rough estimate)
- Melting Point: 59.0 to 63.0 deg-C
- Boiling Point: 252°C(lit.)
- Flash Point: 106.2℃
- Refractive Index: 1.5437 (estimate)
- PSA: 23.79000
- LogP: 2.29708
2-(Chloromethyl)benzonitrile Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H301-H314
- Warning Statement： P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
- Hazardous Material transportation number：UN 2923 8/6.1/PG II
- HazardClass：8
- PackingGroup：II
- Storage Condition：Store at room temperature
2-(Chloromethyl)benzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(Chloromethyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 079218-25g |
2-(Chloromethyl)benzonitrile |
612-13-5 | 98% | 25g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 079218-100g |
2-(Chloromethyl)benzonitrile |
612-13-5 | 98% | 100g |
￡16.00 | 2022-03-01 | |
| Apollo Scientific | OR26223-25g |
2-(Chloromethyl)benzonitrile |
612-13-5 | 98% | 25g |
£35.00 | 2025-02-19 | |
| Apollo Scientific | OR26223-100g |
2-(Chloromethyl)benzonitrile |
612-13-5 | 98% | 100g |
£39.00 | 2025-02-19 | |
| Apollo Scientific | OR26223-500g |
2-(Chloromethyl)benzonitrile |
612-13-5 | 98% | 500g |
£73.00 | 2025-02-19 | |
| abcr | AB241642-5 g |
2-(Chloromethyl)benzonitrile, 97%; . |
612-13-5 | 97% | 5g |
€68.30 | 2023-04-27 | |
| abcr | AB241642-25 g |
2-(Chloromethyl)benzonitrile, 97%; . |
612-13-5 | 97% | 25g |
€89.40 | 2023-04-27 | |
| abcr | AB241642-100 g |
2-(Chloromethyl)benzonitrile, 97%; . |
612-13-5 | 97% | 100g |
€157.40 | 2023-04-27 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 03R0060-25g |
2-Chloromethyl-benzonitrile |
612-13-5 | 96% | 25g |
169.61CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 03R0060-100g |
2-Chloromethyl-benzonitrile |
612-13-5 | 96% | 100g |
424.02CNY | 2021-05-08 |
2-(Chloromethyl)benzonitrile Suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:612-13-5)
Order Number:SFD149;SDF147
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:01
Price ($):
Email:sales1@senfeida.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:612-13-5)2-(Chloromethyl)benzonitrile
Order Number:sfd20060
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:612-13-5)2-Cyanobenzyl chloride
Order Number:LE1463
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:40
Price ($):discuss personally
Email:18501500038@163.com
2-(Chloromethyl)benzonitrile Related Literature
-
Christopher R. Smith,Svitlana Kulyk,Misbha Ud Din Ahmad,Valentina Arkhipova,James G. Christensen,Robin J. Gunn,Anthony Ivetac,John M. Ketcham,Jon Kuehler,J. David Lawson,Nicole C. Thomas,Xiaolun Wang,Matthew A. Marx RSC Med. Chem. 2022 13 1549
-
2. CLXX.—The influence of steric factors on intramolecular condensationJames Kenner,Ernest Witham J. Chem. Soc. Trans. 1921 119 1452
-
3. Chemistry of polynuclear metal complexes with bridging carbene or carbyne ligands. Part 96. Reactions with phospha-alkynes; crystal structures of [WFe{μ-C(C6H4Me-4)PC(But)(CO)5}(η-C5Me5)] and [MoFe{μ-C(C6H4Me-4)C(But)P}(μ-CO)(CO)3(PMe3)(η-C5H5)]Helen F. Dare,Judith A. K. Howard,Thomas P. Spaniol,F. Gordon A. Stone,Jürgen Szameitat J. Chem. Soc. Dalton Trans. 1990 495
612-13-5 (2-(Chloromethyl)benzonitrile) Related Products
- 874-86-2(4-(Chloromethyl)benzonitrile)
- 89927-55-9(1,2-Benzenedicarbonitrile, 4-(chloromethyl)-)
- 62118-54-1(Benzonitrile, 2,5-bis(dichloromethyl)-)
- 474660-76-9
- 2635-68-9(Benzonitrile,2-(trichloromethyl)-)
- 64148-19-2(Benzonitrile, 2-(dichloromethyl)-)
- 64407-07-4(3-(Chloromethyl)benzonitrile)
- 1261618-93-2(2-(chloromethyl)-5-methylbenzonitrile)
- 136304-93-3(4'-(chloromethyl)-[1,1'-Biphenyl]-2-carbonitrile)
- 50343-90-3(2,5-bis(trichloromethyl)benzonitrile)
